9-Oxo-9H-thioxanthene-3-carbonitrile 10,10-dioxide

• CAS No.: 51762-94-8
• Molecular Formula: C14H7NO3S
• Molecular Weight: 269.28 g/mol
• IUPAC Name: 9,10,10-trioxothioxanthene-3-carbonitrile
• InChI: InChI=1S/C14H7NO3S/c15-8-9-5-6-11-13(7-9)19(17,18)12-4-2-1-3-10(12)14(11)16/h1-7H
• InChI Key: KFTPXAFBDZWJNK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C#N
• Pictograms: Irritant

Description

9-Oxo-9H-thioxanthene-3-carbonitrile 10,10-dioxide is a useful research compound. Its molecular formula is C14H7NO3S and its molecular weight is 269.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

3-Carbamoylthioxanthone-10,10-dioxide (32.5 g) was dissolved in dimethyl formamide (ca. 1 litre) and cooled to -10° C in a solid carbon dioxide ethanol bath. Thionyl chloride (80 ml) was then added dropwise over 0.5 hour, maintaining the internal temperature at -5° to -10° C. Stirring was continued at this temperature for a further 2 hours. The reaction mixture was then poured into ice-water. The precipitated solid was filtered off, washed well with water, and dried at 100° C. The resulting 3-cyanothioxanthone-10,10-dioxide had a melting point of 282- 283° C.